Cas no 50838-11-4 (14,15-Didehydroisoeburnamine)

14,15-Didehydroisoeburnamine structure
14,15-Didehydroisoeburnamine structure
Product Name:14,15-Didehydroisoeburnamine
CAS No:50838-11-4
MF:C19H22N2O
MW:294.390784740448
CID:837052
PubChem ID:13894854
Update Time:2024-11-02

14,15-Didehydroisoeburnamine Chemical and Physical Properties

Names and Identifiers

    • 14,15-Didehydroisoeburnamine
    • (3α,14β,16α)-17,18-Didehydro-14,15-dihydroeburnamenin-14-ol
    • [ "14", "15-Didehydroisovincanol" ]
    • 50838-11-4
    • AKOS032962285
    • FS-9937
    • (15R,17R,19S)-15-ethyl-1,11-diazapentacyclo[9.6.2.02,7.08,18.015,19]nonadeca-2,4,6,8(18),13-pentaen-17-ol
    • (15R,17R,19S)-15-ETHYL-1,11-DIAZAPENTACYCLO[9.6.2.0(2),?.0?,(1)?.0(1)?,(1)?]NONADECA-2,4,6,8(18),13-PENTAEN-17-OL
    • 14
    • Inchi: InChI=1S/C19H22N2O/c1-2-19-9-5-10-20-11-8-14-13-6-3-4-7-15(13)21(16(22)12-19)17(14)18(19)20/h3-7,9,16,18,22H,2,8,10-12H2,1H3/t16-,18-,19+/m1/s1
    • InChI Key: HQEIVSZGVBPOQZ-QRQLOZEOSA-N
    • SMILES: CCC12CC(N3C4=CC=CC=C4C5=C3C1N(CC5)CC=C2)O

Computed Properties

  • Exact Mass: 294.173213330g/mol
  • Monoisotopic Mass: 294.173213330g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 492
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 28.4Ų

Experimental Properties

  • Color/Form: Powder

14,15-Didehydroisoeburnamine Security Information

  • Storage Condition:Store at room temperature, 2-8 ℃ is better
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